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Compound of Interest

Compound Name: Tazobactam acid

Cat. No.: B7804962

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Tazobactam acid for
microbiology research, including its mechanism of action, key applications, and detailed
experimental protocols.

Tazobactam is a potent, irreversible inhibitor of a wide range of bacterial 3-lactamases.[1][2][3]
Structurally a penicillanic acid sulfone, it possesses minimal intrinsic antibacterial activity and is
therefore used in combination with B-lactam antibiotics to protect them from enzymatic
degradation by resistant bacteria.[3][4][5] This synergistic action restores or expands the
spectrum of activity of the partner antibiotic against many clinically significant pathogens.[6][7]
[8] Tazobactam is effective against plasmid-mediated TEM and SHV B-lactamases, as well as
certain chromosomally mediated enzymes.[3][9]

Mechanism of Action

Tazobactam works by acting as a "suicide inhibitor." It is recognized as a substrate by 3-
lactamase enzymes. The enzymatic reaction opens the (3-lactam ring of tazobactam, leading to
the formation of a stable, covalent acyl-enzyme intermediate.[10] This intermediate is unable to
be hydrolyzed, effectively inactivating the -lactamase and preventing it from destroying the
partner B-lactam antibiotic.[10] The antibiotic is then free to bind to penicillin-binding proteins
(PBPs) and inhibit bacterial cell wall synthesis, leading to bacterial lysis.[11]
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Mechanism of Tazobactam Action.

Key Research Applications

» Antimicrobial Susceptibility Testing: Determining the in vitro activity of -lactam/tazobactam
combinations against a wide range of bacterial isolates.

e Synergy Assays: Evaluating the potentiation of -lactam antibiotics by tazobactam against (3-
lactamase-producing strains.

e [(-Lactamase Inhibition Profiling: Characterizing the inhibitory activity of tazobactam against
specific B-lactamase enzymes.

» Resistance Mechanism Studies: Investigating the role of B-lactamase production in antibiotic
resistance and the ability of tazobactam to overcome it.

e Drug Discovery and Development: Serving as a benchmark [3-lactamase inhibitor for the
evaluation of new antibiotic candidates.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b7804962?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7804962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Quantitative Data
Table 1: In Vitro Susceptibility Testing Breakpoints for
Piperacillin/Tazobactam against Enterobacterales

The Clinical and Laboratory Standards Institute (CLSI) has established breakpoints for
interpreting the results of piperacillin/tazobactam susceptibility testing. These breakpoints have
been revised to better predict clinical outcomes.[12][13]

CLSI MIC Breakpoint . . .
CLSI Disk Diffusion Zone

ImL

Interpretive Category (”9 ) . Diameter (mm) (100/10 pg

(Piperacillin/Tazobactam) .

disk)[12]

[12][13]
Susceptible (S) <8/4 >25
Susceptible-Dose Dependent

16/4 21-24
(SDD)
Resistant (R) >32/4 <20

Note: Tazobactam concentration is fixed at 4 pg/mL for broth dilution methods.[14]

Table 2: Kinetic Interaction of Tazobactam with Various
B-Lactamases

Tazobactam exhibits potent inhibitory activity against a range of 3-lactamases, as
demonstrated by kinetic studies.[1][2][15]
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. Number of
Organism
Tazobactam Turnovers
B-Lactamase Enzyme Class Source
ICso0 (NM) before
(Example) L
Inactivation
Staphylococcus
PC1 A - 2[1][2]
aureus
TEM-2 A Escherichia coli - 125[1][2]
Enterobacter
P99 C - 50[1][2]
cloacae
B (Metallo-3- Bacteroides
CcrA . Less favorable 4,000[1][2]
lactamase) fragilis

ICso0 (50% inhibitory concentration) values are highly dependent on the specific enzyme and
experimental conditions.

Experimental Protocols
Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC) by Broth Microdilution

This protocol details the determination of the MIC of a [3-lactam antibiotic in combination with a
fixed concentration of tazobactam, following CLSI guidelines.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7804962#tazobactam-acid-for-microbiology-
research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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